N-(3-acetyl-2-methyl-1-benzofuran-5-yl)-N-butyryl-2,5-dimethylbenzenesulfonamide

• Molecular Formula: C23H25NO5S
• Molecular Weight: 427.5 g/mol
• IUPAC Name: N-(3-acetyl-2-methyl-1-benzofuran-5-yl)-N-(2,5-dimethylphenyl)sulfonylbutanamide
• InChI: InChI=1S/C23H25NO5S/c1-6-7-22(26)24(30(27,28)21-12-14(2)8-9-15(21)3)18-10-11-20-19(13-18)23(16(4)25)17(5)29-20/h8-13H,6-7H2,1-5H3
• InChI Key: UJXBFWYFWWJRME-UHFFFAOYSA-N
• SMILES: CCCC(=O)N(C1=CC2=C(C=C1)OC(=C2C(=O)C)C)S(=O)(=O)C3=C(C=CC(=C3)C)C

Description

N-(3-acetyl-2-methyl-1-benzofuran-5-yl)-N-butyryl-2,5-dimethylbenzenesulfonamide, also known as AM404, is a synthetic compound that has gained attention in the scientific community due to its potential therapeutic properties. This compound has been extensively studied for its ability to modulate the endocannabinoid system, which plays a crucial role in various physiological processes such as pain perception, inflammation, and mood regulation.

Mechanism of Action

The mechanism of action of N-(3-acetyl-2-methyl-1-benzofuran-5-yl)-N-butyryl-2,5-dimethylbenzenesulfonamide involves its ability to modulate the endocannabinoid system. Specifically, N-(3-acetyl-2-methyl-1-benzofuran-5-yl)-N-butyryl-2,5-dimethylbenzenesulfonamide inhibits the reuptake of the endocannabinoid anandamide, leading to increased levels of this neurotransmitter in the brain. Anandamide is known to play a role in pain perception and mood regulation, and its modulation by N-(3-acetyl-2-methyl-1-benzofuran-5-yl)-N-butyryl-2,5-dimethylbenzenesulfonamide may explain its analgesic and antidepressant effects.
Biochemical and Physiological Effects:
In addition to its effects on pain and inflammation, N-(3-acetyl-2-methyl-1-benzofuran-5-yl)-N-butyryl-2,5-dimethylbenzenesulfonamide has been shown to have other biochemical and physiological effects. For example, it has been shown to have neuroprotective properties, making it a potential treatment option for conditions such as Alzheimer's disease and Parkinson's disease. Additionally, N-(3-acetyl-2-methyl-1-benzofuran-5-yl)-N-butyryl-2,5-dimethylbenzenesulfonamide has been shown to have antitumor properties, making it a potential treatment option for certain types of cancer.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-(3-acetyl-2-methyl-1-benzofuran-5-yl)-N-butyryl-2,5-dimethylbenzenesulfonamide in lab experiments is its specificity for the endocannabinoid system. This allows researchers to study the effects of endocannabinoid modulation in a controlled manner. However, one limitation of using N-(3-acetyl-2-methyl-1-benzofuran-5-yl)-N-butyryl-2,5-dimethylbenzenesulfonamide is its potential for off-target effects, as it may interact with other receptors in addition to the endocannabinoid system.

Future Directions

There are several potential future directions for research on N-(3-acetyl-2-methyl-1-benzofuran-5-yl)-N-butyryl-2,5-dimethylbenzenesulfonamide. One area of interest is its potential use as a treatment for substance abuse disorders, as it has been shown to modulate the reward pathways in the brain. Additionally, further research is needed to fully understand the mechanisms underlying its neuroprotective and antitumor properties. Finally, there is a need for more clinical trials to determine the safety and efficacy of N-(3-acetyl-2-methyl-1-benzofuran-5-yl)-N-butyryl-2,5-dimethylbenzenesulfonamide in humans.

Synthesis Methods

The synthesis of N-(3-acetyl-2-methyl-1-benzofuran-5-yl)-N-butyryl-2,5-dimethylbenzenesulfonamide involves the reaction of 5-hydroxytryptamine with arachidonic acid, followed by acetylation and butyrylation of the resulting product. This process yields N-(3-acetyl-2-methyl-1-benzofuran-5-yl)-N-butyryl-2,5-dimethylbenzenesulfonamide as a white crystalline powder with a melting point of 98-100°C.

Scientific Research Applications

N-(3-acetyl-2-methyl-1-benzofuran-5-yl)-N-butyryl-2,5-dimethylbenzenesulfonamide has been extensively studied for its potential therapeutic applications in various fields of medicine. One of the most promising areas of research is its use as an analgesic agent. Studies have shown that N-(3-acetyl-2-methyl-1-benzofuran-5-yl)-N-butyryl-2,5-dimethylbenzenesulfonamide can effectively reduce pain in animal models of neuropathic pain, inflammatory pain, and cancer-related pain. Additionally, N-(3-acetyl-2-methyl-1-benzofuran-5-yl)-N-butyryl-2,5-dimethylbenzenesulfonamide has been shown to have anti-inflammatory properties, making it a potential treatment option for conditions such as rheumatoid arthritis and inflammatory bowel disease.